Cas no 80632-51-5 (Cortisol-21-hemisuccinate-aminobutylethylisoluminol)

80632-51-5 structure
Product name:Cortisol-21-hemisuccinate-aminobutylethylisoluminol
CAS No:80632-51-5
MF:C39H52N4O9
MW:720.851591110229
CID:724832
Cortisol-21-hemisuccinate-aminobutylethylisoluminol Chemical and Physical Properties
Names and Identifiers
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- Pregn-4-ene-3,20-dione,21-[4-[[4-[ethyl(1,2,3,4-tetrahydro-1,4-dioxo-6-phthalazinyl)amino]butyl]amino]-1,4-dioxobutoxy]-11,17-dihydroxy-,(11b)- (9CI)
- cortisol-21-hemisuccinate-aminobutylethylisoluminol
- C21-HS-Abei
- Cortisol-21-hemisuccinate-aminobutylethylisoluminol
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- Inchi: 1S/C39H52N4O9/c1-4-43(24-8-10-26-28(20-24)36(50)42-41-35(26)49)18-6-5-17-40-32(47)11-12-33(48)52-22-31(46)39(51)16-14-29-27-9-7-23-19-25(44)13-15-37(23,2)34(27)30(45)21-38(29,39)3/h8,10,19-20,27,29-30,34,45,51H,4-7,9,11-18,21-22H2,1-3H3,(H,40,47)(H,41,49)(H,42,50)/t27-,29-,30-,34+,37-,38-,39-/m0/s1
- InChI Key: UXFIMALKYCIGRQ-VJCKMISMSA-N
- SMILES: O[C@]1(C(COC(CCC(NCCCCN(C2=CC=C3C(NNC(C3=C2)=O)=O)CC)=O)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 52
- Rotatable Bond Count: 14
- Complexity: 1480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 80
- Surface Charge: 0
- Topological Polar Surface Area: 191
- XLogP3: 2.9
Cortisol-21-hemisuccinate-aminobutylethylisoluminol Related Literature
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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